Cas no 898776-83-5 (2,5-Dichloro-4'-pyrrolidinomethyl benzophenone)

• Product Name: 2,5-Dichloro-4'-pyrrolidinomethyl benzophenone
• CAS No: 898776-83-5
• MF: C₁₈H₁₇Cl₂NO
• MW: 334.239682912827
• MDL: MFCD03841536
• CID: 869378
• PubChem ID: 24724367
• Update Time: 2025-04-19

2,5-Dichloro-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 2,5-DICHLORO-4'-PYRROLIDINOMETHYL BENZOPHENONE
• 2,4-DICHLOROPHENYLACETONE
• 2,5-DICHLORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• AKOS016019837
• MFCD03841536
• 2,5-dichloro-4'-pyrrolidinomethylbenzophenone
• (2,5-Dichlorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 898776-83-5
• DTXSID40642766
• 2,5-Dichloro-4'-pyrrolidinomethyl benzophenone

• MDL： MFCD03841536
• Inchi： 1S/C18H17Cl2NO/c19-15-7-8-17(20)16(11-15)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h3-8,11H,1-2,9-10,12H2
• InChI Key： FHUFVBWDHVGEOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1C=CC(=CC=1)CN1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 333.06900
• Monoisotopic Mass: 333.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.75810